Cas no 1249330-74-2 (6-[3-(hydroxymethyl)pyrrolidine-1-carbonyl]-2,3-dihydropyridazin-3-one)

• Product Name: 6-[3-(hydroxymethyl)pyrrolidine-1-carbonyl]-2,3-dihydropyridazin-3-one
• CAS No: 1249330-74-2
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 5557532
• Update Time: 2025-05-19

6-[3-(hydroxymethyl)pyrrolidine-1-carbonyl]-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-[[3-(hydroxymethyl)-1-pyrrolidinyl]carbonyl]-
• 6-[3-(hydroxymethyl)pyrrolidine-1-carbonyl]-2,3-dihydropyridazin-3-one

• Inchi： 1S/C10H13N3O3/c14-6-7-3-4-13(5-7)10(16)8-1-2-9(15)12-11-8/h1-2,7,14H,3-6H2,(H,12,15)
• InChI Key： KKSZBEJHIVXGOD-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C(N2CCC(CO)C2)=O)C=C1

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 10?+-.0.40(Predicted)

Additional information on 6-[3-(hydroxymethyl)pyrrolidine-1-carbonyl]-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 1249330-74-2 and Product Name: 6-[3-(hydroxymethyl)pyrrolidine-1-carbonyl]-2,3-dihydropyridazin-3-one

The compound with the CAS number 1249330-74-2 and the product name 6-[3-(hydroxymethyl)pyrrolidine-1-carbonyl]-2,3-dihydropyridazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a pyrrolidine and dihydropyridazinone moiety, contribute to its distinctive chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmacological potential. The pyrrolidine ring is a common structural motif found in many bioactive molecules, including drugs that target various diseases. Its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it a valuable component in drug design. Similarly, the dihydropyridazinone scaffold is known for its stability and reactivity, which can be exploited to develop compounds with specific biological functions.

The specific arrangement of functional groups in 6-[3-(hydroxymethyl)pyrrolidine-1-carbonyl]-2,3-dihydropyridazin-3-one contributes to its unique chemical behavior. The hydroxymethyl group on the pyrrolidine ring introduces a polar region that can enhance solubility and interaction with biological targets. Additionally, the carbonyl group provides a site for further functionalization, allowing for the development of derivatives with tailored properties. These features make this compound a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the potential of heterocyclic compounds in addressing various therapeutic challenges. For instance, research has demonstrated that molecules containing the pyrrolidine moiety can exhibit anti-inflammatory, antiviral, and anticancer properties. The structural versatility of this scaffold allows chemists to modify its core structure while retaining desirable biological activities. Similarly, the dihydropyridazinone scaffold has been explored for its role in modulating enzyme activity and receptor binding.

The synthesis of 6-[3-(hydroxymethyl)pyrrolidine-1-carbonyl]-2,3-dihydropyridazin-3-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydroxymethyl group and the formation of the dihydropyridazinone ring are critical steps that determine the compound's overall properties. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve high yields and purity.

In terms of biological activity, preliminary studies suggest that this compound may have significant therapeutic potential. The presence of both polar and non-polar regions allows it to interact with a wide range of biological targets. This dual functionality makes it an attractive candidate for drug development, particularly in areas where multiple mechanisms of action are required. Further research is needed to fully elucidate its pharmacological profile and identify potential applications.

The development of new pharmaceuticals relies heavily on innovative chemical synthesis methods and rigorous testing protocols. The compound in question exemplifies how structural modifications can lead to novel bioactive molecules with therapeutic value. By leveraging cutting-edge synthetic approaches and computational modeling techniques, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

As our understanding of biological systems continues to grow, so does the demand for sophisticated chemical tools to probe these systems. Compounds like 6-[3-(hydroxymethyl)pyrrolidine-1-carbonyl]-2,3-dihydropyridazin-3-one serve as valuable intermediates in drug discovery programs. They provide a foundation upon which more complex molecules can be built, ultimately leading to more effective therapies for a variety of diseases.

The future prospects for this compound are promising, given its unique structural features and potential biological activities. Continued research will focus on optimizing its synthesis, evaluating its pharmacological properties, and exploring its therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating this promising lead into a viable drug candidate.